![molecular formula C20H23N5O3S2 B6586454 N-(4-methoxyphenyl)-6-methyl-2-[4-(thiophene-2-sulfonyl)piperazin-1-yl]pyrimidin-4-amine CAS No. 1219911-72-4](/img/structure/B6586454.png)
N-(4-methoxyphenyl)-6-methyl-2-[4-(thiophene-2-sulfonyl)piperazin-1-yl]pyrimidin-4-amine
Description
N-(4-methoxyphenyl)-6-methyl-2-[4-(thiophene-2-sulfonyl)piperazin-1-yl]pyrimidin-4-amine is a useful research compound. Its molecular formula is C20H23N5O3S2 and its molecular weight is 445.6 g/mol. The purity is usually 95%.
The exact mass of the compound N-(4-methoxyphenyl)-6-methyl-2-[4-(thiophene-2-sulfonyl)piperazin-1-yl]pyrimidin-4-amine is 445.12423196 g/mol and the complexity rating of the compound is 645. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality N-(4-methoxyphenyl)-6-methyl-2-[4-(thiophene-2-sulfonyl)piperazin-1-yl]pyrimidin-4-amine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-methoxyphenyl)-6-methyl-2-[4-(thiophene-2-sulfonyl)piperazin-1-yl]pyrimidin-4-amine including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Solar Cell Applications
The compound has been used in the development of hole transporting materials (HTMs) for perovskite solar cells (PSCs) . The compound’s derivatives have shown better properties with good stability and high hole mobility compared to other HTMs . This makes it a promising candidate for improving the efficiency of PSCs .
Anti-Inflammatory Applications
Research has shown that derivatives of the compound have potent anti-inflammatory activities . This suggests potential applications in the development of new anti-inflammatory drugs .
Antioxidant Applications
The compound’s derivatives have also exhibited promising antioxidant activities . This could lead to potential applications in the development of antioxidant drugs .
DNA Research
The compound has been used in research related to DNA structures . Specifically, it has been found that the compound can induce a conformational change in CCG repeats from i-Motif to base-extruded DNA duplex . This could have implications for understanding DNA-related diseases .
Drug Development
The compound is used by research chemists, biologists, and crystallographers at leading research and development institutions to discover new therapeutics . This suggests that the compound could have broad applications in drug development .
Neurological Disease Research
The compound has been used in research related to neurological diseases . Specifically, it has been found to play a crucial role in the stabilization of CCG trinucleotide repeats (TNRs), which are associated with certain neurological diseases .
properties
IUPAC Name |
N-(4-methoxyphenyl)-6-methyl-2-(4-thiophen-2-ylsulfonylpiperazin-1-yl)pyrimidin-4-amine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23N5O3S2/c1-15-14-18(22-16-5-7-17(28-2)8-6-16)23-20(21-15)24-9-11-25(12-10-24)30(26,27)19-4-3-13-29-19/h3-8,13-14H,9-12H2,1-2H3,(H,21,22,23) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WZOZXKQTCFDCPL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC(=N1)N2CCN(CC2)S(=O)(=O)C3=CC=CS3)NC4=CC=C(C=C4)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23N5O3S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
445.6 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-methoxyphenyl)-6-methyl-2-(4-(thiophen-2-ylsulfonyl)piperazin-1-yl)pyrimidin-4-amine | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-(3-fluorophenyl)-N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]methanesulfonamide](/img/structure/B6586378.png)
![2-[(1H-indol-3-yl)formamido]-N-(pyridin-3-yl)acetamide](/img/structure/B6586382.png)
![2-[(6-oxo-1,6-dihydropyridin-3-yl)formamido]-N-[(thiophen-2-yl)methyl]acetamide](/img/structure/B6586385.png)
![N-[3-(1H-pyrrol-1-yl)propyl]thiophene-3-carboxamide](/img/structure/B6586387.png)
![3-{[1-(hydroxymethyl)cyclopropyl]methyl}-1-phenylurea](/img/structure/B6586407.png)
![1-(4-butoxyphenyl)-3-{[1-(hydroxymethyl)cyclopropyl]methyl}urea](/img/structure/B6586420.png)
![N-[4-(dimethylamino)phenyl]-4-(1H-pyrrol-1-yl)butanamide](/img/structure/B6586430.png)
![N-[4-(1,3-benzothiazol-2-yl)-1,3-thiazol-2-yl]-2,5-dimethylfuran-3-carboxamide](/img/structure/B6586433.png)
![N-{2-[6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-yl]ethyl}-2-[6-oxo-4-(propan-2-yl)-1,6-dihydropyrimidin-1-yl]acetamide](/img/structure/B6586457.png)
![N-[(4-oxo-3,4-dihydrophthalazin-1-yl)methyl]-2-(4-oxo-3,4-dihydroquinazolin-3-yl)acetamide](/img/structure/B6586461.png)
![2-{[5-(4-bromophenyl)-1-[(furan-2-yl)methyl]-1H-imidazol-2-yl]sulfanyl}acetamide](/img/structure/B6586469.png)
![2-{[5-(4-bromophenyl)-1-methyl-1H-imidazol-2-yl]sulfanyl}-N-(1,3-thiazol-2-yl)acetamide](/img/structure/B6586476.png)